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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenylacetic acid

Cat. No.: B1333247 Get Quote

An In-depth Technical Guide to 2-Bromo-5-fluorophenylacetic acid (CAS: 739336-26-6)

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 2-Bromo-5-
fluorophenylacetic acid, a key organic building block used in pharmaceutical research and

development. It covers physicochemical properties, potential synthesis routes, chemical

reactivity, applications, and safety protocols.

Physicochemical and Computational Properties
2-Bromo-5-fluorophenylacetic acid is a halogenated aromatic carboxylic acid. Its unique

substitution pattern, featuring both bromine and fluorine atoms, makes it a valuable

intermediate for introducing specific functionalities into complex molecules. The physical and

computed properties are summarized below.
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Property Value Reference

CAS Number 739336-26-6 [1][2]

Molecular Formula C₈H₆BrFO₂ [3][2][4]

Molecular Weight 233.03 g/mol [2][4]

Melting Point 113-114 °C [3]

Physical Form Solid

Purity
Commercially available from

96% to ≥98%
[4][5]

Topological Polar Surface Area

(TPSA)
37.3 Å² [4]

LogP (Computed) 2.2153 [4]

Hydrogen Bond Donors 1 [4]

Hydrogen Bond Acceptors 1 [4]

Rotatable Bonds 2 [4]

Spectroscopic data such as ¹H NMR, ¹³C NMR, and Mass Spectrometry are not widely

published in public literature but are often available from commercial suppliers upon request.[6]

Synthesis and Manufacturing
While specific process chemistry for the industrial-scale synthesis of 2-Bromo-5-
fluorophenylacetic acid is proprietary, a plausible and common laboratory-scale synthetic

route can be proposed based on established organic chemistry principles. A logical pathway

begins with 2-bromo-5-fluorotoluene, a readily available starting material.

The proposed pathway involves three key transformations:

Benzylic Bromination: Free-radical bromination of the methyl group using N-

Bromosuccinimide (NBS) and a radical initiator.
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Nitrile Formation: Nucleophilic substitution of the resulting benzyl bromide with sodium

cyanide to form the corresponding phenylacetonitrile.

Hydrolysis: Acid- or base-catalyzed hydrolysis of the nitrile functional group to yield the final

carboxylic acid product.
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Figure 1: Plausible synthetic pathway for 2-Bromo-5-fluorophenylacetic acid.
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Chemical Reactivity and Applications
2-Bromo-5-fluorophenylacetic acid is a bifunctional molecule, offering two primary sites for

chemical modification: the carboxylic acid group and the aryl bromide. This dual reactivity

makes it a versatile building block, particularly in the synthesis of pharmaceutical ingredients.[3]

[7][8]

Carboxylic Acid Reactions: The -COOH group can readily undergo standard transformations

such as esterification, amide bond formation (coupling), reduction to an alcohol, or

conversion to an acyl chloride.

Aryl Bromide Reactions: The C-Br bond is a handle for transition-metal-catalyzed cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig), allowing for the

formation of C-C, C-N, and C-O bonds.

The compound has been cited in patent literature related to the development of novel

therapeutic agents and molecular glue degraders, highlighting its role in modern drug

discovery.
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Figure 2: Key reaction pathways involving 2-Bromo-5-fluorophenylacetic acid.

Representative Experimental Protocol
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The following is a representative protocol for the esterification of 2-Bromo-5-
fluorophenylacetic acid, demonstrating its use as a chemical intermediate. This protocol is for

illustrative purposes and should be adapted and optimized based on laboratory conditions.

Objective: Synthesis of Methyl 2-(2-bromo-5-fluorophenyl)acetate via Fischer Esterification.

Materials:

2-Bromo-5-fluorophenylacetic acid (1.0 eq)

Methanol (MeOH), anhydrous (20-30 eq, serves as solvent and reagent)

Sulfuric acid (H₂SO₄), concentrated (0.1-0.2 eq, catalyst)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate (EtOAc)

Deionized water

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add 2-Bromo-5-fluorophenylacetic acid.

Add anhydrous methanol to the flask, ensuring the starting material is fully dissolved or well-

suspended.

While stirring, slowly add concentrated sulfuric acid to the solution. The addition is

exothermic.

Reaction: Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
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Work-up: Once the reaction is complete, cool the mixture to room temperature.

Reduce the volume of methanol under reduced pressure using a rotary evaporator.

Dilute the residue with ethyl acetate and transfer to a separatory funnel.

Wash the organic layer sequentially with deionized water, saturated NaHCO₃ solution

(caution: CO₂ evolution), and brine.

Purification: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the

filtrate in vacuo to yield the crude product.

If necessary, purify the crude ester by flash column chromatography on silica gel.
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Figure 3: General experimental workflow for Fischer esterification.
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Safety and Handling
2-Bromo-5-fluorophenylacetic acid is an irritant and requires careful handling in a laboratory

setting.[3] Standard personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves, should be worn at all times. All manipulations should be

performed in a well-ventilated fume hood.

Hazard Information Code Description

Signal Word Warning

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P405 Store locked up.

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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